N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine

• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-[[3-methoxy-4-(thiophen-2-ylmethoxy)phenyl]methyl]-1-(oxolan-2-yl)methanamine
• InChI: InChI=1S/C18H23NO3S/c1-20-18-10-14(11-19-12-15-4-2-8-21-15)6-7-17(18)22-13-16-5-3-9-23-16/h3,5-7,9-10,15,19H,2,4,8,11-13H2,1H3
• InChI Key: JJSTUGQVFGIPLM-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNCC2CCCO2)OCC3=CC=CS3

Description

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine, also known as MTF, is a synthetic compound that has been the subject of scientific research due to its potential applications in the field of medicine. MTF is a selective androgen receptor modulator (SARM) that has been shown to have anabolic effects on muscle tissue and bone density, without the negative side effects associated with traditional anabolic steroids.

Mechanism of Action

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine works by selectively targeting androgen receptors in muscle tissue and bone cells. This results in an increase in protein synthesis and a decrease in protein breakdown, which leads to an overall increase in muscle mass and bone density.
Biochemical and Physiological Effects:
Studies have shown that N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine has a number of biochemical and physiological effects on the body. These include an increase in muscle mass and bone density, as well as improvements in muscle strength and endurance. N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine has also been shown to have a positive effect on lipid metabolism, which can lead to a reduction in body fat.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine in lab experiments is its selective nature. Unlike traditional anabolic steroids, N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine targets specific tissues in the body, which reduces the risk of negative side effects. However, one limitation of using N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine in lab experiments is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of potential future directions for research on N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine. Some of these include:
- Further studies on the potential use of N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine in the treatment of muscle wasting disorders and osteoporosis.
- Investigation into the long-term effects of N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine on muscle and bone tissue.
- Development of new synthetic compounds that are based on the structure of N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine, with the aim of improving its anabolic effects and reducing its limitations.
- Exploration of the potential use of N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine in the treatment of other conditions, such as sarcopenia and cachexia.
Conclusion:
N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine is a synthetic compound that has shown promise in the field of medicine due to its selective anabolic effects on muscle tissue and bone density. Its potential applications in the treatment of muscle wasting disorders and osteoporosis make it an attractive subject for scientific research. While there are limitations to its use in lab experiments, further research on N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine and its derivatives may lead to the development of new treatments for a range of conditions.

Synthesis Methods

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine can be synthesized using a multistep process that involves the reaction of various chemical reagents. One of the most common methods for synthesizing N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine involves the reaction of 3-methoxy-4-(2-thienylmethoxy)benzyl chloride with tetrahydro-2-furanylmethylamine in the presence of a base catalyst.

Scientific Research Applications

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine has been the subject of numerous scientific studies due to its potential applications in the field of medicine. Some of the most promising research on N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine has focused on its potential use in the treatment of muscle wasting disorders, osteoporosis, and other conditions that are associated with a loss of muscle and bone mass.